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Compound of Interest

Compound Name: Melarsomine

Cat. No.: B1202558

For Researchers, Scientists, and Drug Development Professionals

Melarsomine is an organoarsenic anthelmintic agent, recognized as the primary treatment for
adult heartworm (Dirofilaria immitis) infection in canines.[1][2] This technical guide provides an
in-depth look at the chemical structure, molecular properties, and relevant experimental
protocols for professionals in drug development and veterinary science.

Core Chemical and Physical Properties

Melarsomine is a trivalent arsenical compound.[3] Its key identifiers and physicochemical
properties are summarized below for easy reference.
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Property Data Citation(s)
Molecular Formula C13H21AsNsS:2 [415]
Molecular Weight 428.41 g/mol [2][5][6]
2-N-[4-[bis(2-
aminoethylsulfanyl)arsanyl]phe
IUPAC Name Y o ¥ Yip [4117]
nyl]-1,3,5-triazine-2,4,6-
triamine
CAS Number 128470-15-5 [2][3][5]

Physical Form

White or almost white,
hygroscopic, crystalline

powder.

[7]

Synonyms

Melaminylthioarsenate,

Immiticide, Diroban

[1](2]

The commercially available product is often the dihydrochloride salt, Melarsomine
dihydrochloride (CAS No. 89141-50-4), which has a molecular weight of approximately 501.3

g/mol .[8][9]

Chemical Structure

The molecular structure of Melarsomine features a central arsenic atom bonded to two 2-

aminoethyl thioether groups and a phenyl group, which is in turn linked to a triaminotriazine

moiety.
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Figure 1: Chemical structure of Melarsomine.

Experimental Protocols

Detailed synthesis procedures for Melarsomine are proprietary. However, protocols for its
analysis and administration are available in the scientific literature.

Analytical Methodologies

The analysis of Melarsomine can be challenging due to its instability in aqueous solutions,
where it is prone to hydrolysis. High-Performance Liquid Chromatography (HPLC) is a cited
method for its determination, though it requires careful sample preparation.

Considerations for HPLC Analysis:
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« Instability: Melarsomine can dissociate in aqueous media, losing a cysteamine moiety. This
can result in the appearance of multiple peaks during analysis.[3]

e Sample Preparation: To minimize degradation, samples should ideally be prepared in organic
solvents and kept cool.[3]

e Column Choice: Due to its polar nature, Hydrophilic Interaction Liquid Chromatography
(HILIC) has been suggested as a suitable alternative to traditional reverse-phase (RP)
chromatography.[3]

o Solubility: The compound exhibits low solubility in most organic solvents, which must be
considered when developing analytical methods.[3]

Administration Protocol (Canine Heartworm Treatment)

The American Heartworm Society (AHS) provides a detailed protocol for the administration of
Melarsomine, which is critical for ensuring both efficacy and safety. The following workflow
outlines the key steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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